Cas no 1017778-72-1 (3-Chloro-4-ethoxy-5-fluorobenzoic acid)

• Product Name: 3-Chloro-4-ethoxy-5-fluorobenzoic acid
• CAS No: 1017778-72-1
• MF: C₉H₈ClFO₃
• MW: 218.609425544739
• CID: 3161349
• Update Time: 2025-04-21

3-Chloro-4-ethoxy-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-ethoxy-5-fluorobenzoic acid

• Inchi： 1S/C9H8ClFO3/c1-2-14-8-6(10)3-5(9(12)13)4-7(8)11/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： UZGWOMNUSFRIRW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1OCC)F

Computed Properties

• Exact Mass: 218.0146g/mol
• Monoisotopic Mass: 218.0146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.61g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų